Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)-

• IUPAC Name: 1-propan-2-yl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• InChI: InChI=1S/C9H15N3/c1-7(2)9-8-5-10-3-4-12(8)6-11-9/h6-7,10H,3-5H2,1-2H3
• InChI Key: MERXAWCAZPTBIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2CNCCN2C=N1
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• CAS No.: 1368106-54-0

Description

Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Imidazo[1,2-a]pyrazines are recognized for their versatile scaffold in organic synthesis and drug development, demonstrating a wide range of synthetic methods and reactivity patterns. These compounds are synthesized through various strategies, including "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes. Such methodologies have been developed to produce methylimidazo[1,2-a]pyridines and related structures without the deliberate addition of catalysts, showcasing the scaffold's adaptability in synthesis and functionalization (Goel et al., 2015) (Mohan et al., 2013).

Biological Applications

Imidazo[1,2-a]pyrazines have been identified as potent inhibitors in various biological assays. For instance, they have shown significant activity as inhibitors of Aurora kinases, which are essential for cell division and have been targeted for cancer therapy. Derivatives based on this scaffold demonstrated efficacy and target engagement in human tumor xenograft mouse models (Yu et al., 2010). Another research avenue explored the creation of imidazo[1,2-a]pyrazine derivatives with uterine-relaxing, antibronchospastic, and cardiac-stimulating properties, highlighting the therapeutic potential of these compounds in various medical conditions (Sablayrolles et al., 1984).

Anticancer and Antitumor Activity

The synthesis of imidazo[1,2-a]pyrazine derivatives has been directed towards potential anticancer agents. Notably, certain derivatives have been shown to inhibit mitosis, displaying significant antitumor activity in mouse models. Such compounds have been synthesized through routes developed for the cyclization of substituted amino-diaminopyridines with ethyl orthoformate, leading to the exploration of imidazo[1,2-a]pyrazine analogs as anticancer agents (Temple et al., 1987).

Mechanism of Action

Target of Action

Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- is primarily targeted towards the KRAS G12C protein . The KRAS G12C protein plays a crucial role in cell signaling pathways, particularly those involved in cell growth and proliferation .

Mode of Action

The compound interacts with its target, the KRAS G12C protein, by binding to it . This binding inhibits the protein’s activity, leading to changes in the cell signaling pathways it is involved in .

Biochemical Pathways

The inhibition of the KRAS G12C protein by Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- affects various biochemical pathways. These include pathways involved in cell growth and proliferation . The downstream effects of this inhibition can lead to the suppression of tumor growth .

Result of Action

The molecular and cellular effects of Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)-'s action include the inhibition of the KRAS G12C protein . This inhibition disrupts cell signaling pathways, potentially leading to the suppression of tumor growth .

Safety and Hazards

The compound has several hazard statements associated with it, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

Imidazo[1,5-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development. It is a significant structural component of a large number of agrochemicals and pharmaceuticals. Therefore, it is expected that future research will continue to explore its potential applications in these areas.

Biochemical Analysis

Cellular Effects

The effects of Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- on cellular processes are complex and multifaceted. It has been suggested that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

In animal models, the effects of Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- can vary with different dosages. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- is involved in various metabolic pathways. This includes interactions with enzymes or cofactors, and potential effects on metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-1-(1-methylethyl)- within cells and tissues is a complex process that may involve various transporters or binding proteins .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .